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Compound of Interest

Compound Name: Barium bromate
CAS No.: 13967-90-3
Cat. No.: B079177
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
safety and logistical information for the handling of Barium bromate, including detailed
operational and disposal plans.

Chemical Identifier:

+ Name: Barium bromate

o CAS Number: 13967-90-3

e Molecular Formula: Ba(BrOs)2 or BaBrz2Os[1]

Hazard Summary: Barium bromate is a strong oxidizing agent that may intensify fires and can
cause explosions when heated above 300°F (184°C).[2] It is harmful if swallowed or inhaled.[3]
Contact with combustible materials may cause a fire.[1][4]

Personal Protective Equipment (PPE)
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To ensure personal safety when handling Barium bromate, the following personal protective
equipment is required.[1][2][5]

PPE Category Item Specification

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
Eye/Face Protection Safety Goggles [5] A face shield should be
used when working with
corrosive, highly irritating, or

toxic substances.[2]

) ] Chemical impermeable gloves
Skin Protection Gloves ) )
(inspected prior to use).[5]

Fire/flame resistant and

Protective Clothing impervious clothing.[5] Lab
coat.[6]
Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
) ) ) exposure limits are exceeded
Respiratory Protection Respirator

or if irritation or other
symptoms are experienced.[3]
A full-face respirator may be

necessary.[5]

Emergency Procedures

Immediate response is critical in the event of an emergency involving Barium bromate.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-barium-bromate
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11008~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:00:12~~Barium%20bromate~~
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0182.pdf
https://www.echemi.com/sds/barium-borate-monohydrate-pd180521114875.html
https://www.echemi.com/sds/barium-borate-monohydrate-pd180521114875.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0182.pdf
https://www.echemi.com/sds/barium-borate-monohydrate-pd180521114875.html
https://www.echemi.com/sds/barium-borate-monohydrate-pd180521114875.html
https://images-na.ssl-images-amazon.com/images/I/51xPddwY7zL.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1100822&productDescription=BARIUM+BROMATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/barium-borate-monohydrate-pd180521114875.html
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-barium-bromate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency

First Aid Measures

Fire Fighting Measures

Inhalation

Move the victim to fresh air. If
not breathing, give artificial
respiration. Get medical

attention if symptoms occur.[1]

[4]

N/A

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes.[1] Remove and wash
contaminated clothing before

reuse.[4]

N/A

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.[1]

N/A

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Get medical
attention if symptoms occur.[1]
Do not induce vomiting unless

directed by medical personnel.

[7]

N/A

Fire

N/A

Use water to extinguish the

fire. Do not use dry chemicals
or foams.[8][9] Flood the fire

area with water from a
distance.[8][9] Wear self-

contained breathing apparatus
(SCBA).[1][9]

Accidental Release

Evacuate personnel from the
area.[2][5] Remove all ignition
sources.[2] Wear appropriate
PPE. Do not touch damaged

N/A
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containers or spilled material.

[8]19]

Operational Plan for Handling Barium Bromate

A systematic approach to handling Barium bromate is crucial to minimize risks.
1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.

e Ensure the container is properly labeled with the chemical name and hazard symbols.
» Verify that the Safety Data Sheet (SDS) is available.

2. Storage:

» Store in a dry, cool, and well-ventilated place.[1][4]

o Keep containers tightly closed.[1][4]

o Store away from combustible materials and strong reducing agents.[1][3][4]

e Do not store near heat, sparks, or open flames.[1]

3. Handling and Use:

o Work in a well-ventilated area, preferably under a chemical fume hood.[4]

o Wear the appropriate PPE as specified in the table above.

e Avoid dust formation.[1][4]

e Do not eat, drink, or smoke when using this product.[4][7]

e Wash hands thoroughly after handling.[4]

e Use non-sparking tools.[5]
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4. Spill Management:

o For small dry spills, use a clean shovel to place the material into a clean, dry, and loosely
covered container for disposal.[8][9]

o For large spills, dike the area far ahead of the spill for later disposal.[9]
e Avoid generating dust.[7]
o Prevent the spilled material from entering waterways or sewers.[7]

Disposal Plan

Proper disposal of Barium bromate is essential to prevent environmental contamination and
ensure safety.

1. Waste Collection:

o Collect waste Barium bromate and any contaminated materials (e.g., paper towels, gloves)
in a suitable, labeled, and closed container.[1][4]

2. Waste Storage:
o Store waste containers in a designated and secure area, away from incompatible materials.
3. Disposal Method:

o Dispose of contents and container in accordance with local, regional, national, and
international regulations.[1][7]

e The material should be disposed of at an approved waste disposal plant.[1]

e Do not release into the environment.[4]

Workflow and Safety Relationships

The following diagram illustrates the logical flow of handling Barium bromate safely, from
preparation to emergency response.
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Barium Bromate Handling and Emergency Workflow
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Caption: Logical flow for safe handling and emergency response for Barium bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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